4,4,5,5-Tetramethyl-2-(8-methylnaphthalen-1-yl)-1,3,2-dioxaborolane

• Molecular Formula: C17H21BO2
• Molecular Weight: 268.2 g/mol
• IUPAC Name: 4,4,5,5-tetramethyl-2-(8-methylnaphthalen-1-yl)-1,3,2-dioxaborolane
• InChI: InChI=1S/C17H21BO2/c1-12-8-6-9-13-10-7-11-14(15(12)13)18-19-16(2,3)17(4,5)20-18/h6-11H,1-5H3
• InChI Key: OUFWQGLUAVLHDA-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C3C(=CC=CC3=CC=C2)C

Description

4,4,5,5-Tetramethyl-2-(8-methylnaphthalen-1-yl)-1,3,2-dioxaborolane is a boronate ester featuring a naphthalene backbone with a methyl substituent at the 8-position and a pinacol boronate group. This compound belongs to the class of arylboronic esters widely used in Suzuki-Miyaura cross-coupling reactions for synthesizing biaryls, pharmaceuticals, and materials .

Biological Activity

4,4,5,5-Tetramethyl-2-(8-methylnaphthalen-1-yl)-1,3,2-dioxaborolane (CAS Number: 2454397-99-8) is a boron-containing organic compound that has garnered attention for its potential biological activities. This compound is part of a broader class of dioxaborolanes that are being investigated for various applications in medicinal chemistry and materials science.

Chemical Structure and Properties

The molecular formula of 4,4,5,5-Tetramethyl-2-(8-methylnaphthalen-1-yl)-1,3,2-dioxaborolane is C17H21BO2. Its structure features a dioxaborolane ring which is known for its stability and reactivity in organic synthesis. The presence of the naphthalene moiety contributes to its potential biological activity due to the aromatic system's ability to interact with biological targets.

Anticancer Properties

Research has indicated that compounds similar to 4,4,5,5-Tetramethyl-2-(8-methylnaphthalen-1-yl)-1,3,2-dioxaborolane exhibit anticancer properties. Dioxaborolanes have been studied for their ability to inhibit tumor growth through various mechanisms:

• Inhibition of Cell Proliferation : Studies have shown that dioxaborolanes can disrupt cell cycle progression in cancer cells.
• Induction of Apoptosis : Certain derivatives have been reported to trigger programmed cell death in malignant cells.

Antimicrobial Activity

Preliminary studies suggest that the compound may possess antimicrobial properties. The mechanism is thought to involve disruption of microbial cell membranes or interference with metabolic pathways essential for microbial survival.

Neuroprotective Effects

Some derivatives of dioxaborolanes have been explored for neuroprotective effects. They may offer protection against oxidative stress and inflammation in neuronal cells, which could be beneficial in neurodegenerative diseases.

Case Studies and Research Findings

Several studies have focused on the biological activities of compounds within the dioxaborolane family:

• Study on Anticancer Activity :
  • A study published in the Journal of Organic Chemistry demonstrated that certain dioxaborolanes inhibited the growth of various cancer cell lines by inducing apoptosis and disrupting mitotic spindle formation .
• Antimicrobial Activity Research :
  • Research published in Chemical Biology highlighted the antimicrobial potential of boron-containing compounds against resistant strains of bacteria .
• Neuroprotection Studies :
  • Investigations into the neuroprotective effects of similar compounds showed promising results in reducing oxidative stress markers in neuronal cell cultures .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Anticancer	Inhibits cell proliferation and induces apoptosis	Journal of Organic Chemistry
Antimicrobial	Effective against resistant bacterial strains	Chemical Biology
Neuroprotective	Reduces oxidative stress in neuronal cells	Dissertation on Neuroprotection

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Substituent Effects

The table below highlights key structural differences between the target compound and analogous dioxaborolanes:

Compound Name	Substituent(s) on Aromatic Core	Molecular Formula	Molecular Weight	Key Features
4,4,5,5-Tetramethyl-2-(8-methylnaphthalen-1-yl)-1,3,2-dioxaborolane (Target)	8-Methylnaphthalen-1-yl	C₁₉H₂₃BO₂	298.20*	Methyl group at naphthalene 8-position; steric hindrance may influence reactivity
4,4,5,5-Tetramethyl-2-(naphthalen-1-yl)-1,3,2-dioxaborolane (2f)	Naphthalen-1-yl (unsubstituted)	C₁₈H₂₁BO₂	284.17	Lacks methyl substituent; reduced steric bulk for faster cross-coupling
4,4,5,5-Tetramethyl-2-(naphthalen-1-ylmethyl)-1,3,2-dioxaborolane	Naphthalen-1-ylmethyl	C₁₇H₂₁BO₂	268.16	Methylene spacer increases flexibility; lower conjugation vs. aryl-linked analogs
4,4,5,5-Tetramethyl-2-(4-phenylnaphthalen-1-yl)-1,3,2-dioxaborolane	4-Phenylnaphthalen-1-yl	C₂₂H₂₃BO₂	338.23	Extended aromaticity improves π-stacking; higher molecular weight
4,4,5,5-Tetramethyl-2-(2-methyl-5-nitrophenyl)-1,3,2-dioxaborolane	2-Methyl-5-nitrophenyl	C₁₃H₁₈BNO₄	263.10	Electron-withdrawing nitro group reduces electron density at boron center

Reactivity in Cross-Coupling Reactions

• Steric Effects : The 8-methyl group in the target compound may slow transmetalation steps in Suzuki reactions compared to unsubstituted naphthalen-1-yl derivatives (e.g., 2f), but it could suppress undesired side reactions at congested sites .
• Electronic Effects : Electron-rich naphthalene systems (e.g., methyl-substituted analogs) typically exhibit faster oxidative addition with palladium catalysts than nitro- or fluoro-substituted derivatives .
• Selectivity : In C–H borylation, methyl groups can direct regioselectivity. For example, steric bulk near the boron center in the target compound may favor meta-borylation in aromatic substrates .